Cas no 433267-55-1 (Ethyl 4-bromo-1H-pyrrole-2-carboxylate)

Ethyl 4-bromo-1H-pyrrole-2-carboxylate is a brominated pyrrole derivative with significant utility in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile intermediate for constructing complex heterocyclic compounds, particularly in the development of bioactive molecules. The ethyl ester group enhances solubility in organic solvents, facilitating further functionalization, while the bromine substituent offers a reactive site for cross-coupling reactions, such as Suzuki or Heck couplings. This compound is valued for its stability under standard conditions and its compatibility with a range of synthetic protocols. Its structural features make it a valuable building block for medicinal chemistry and materials science applications.
Ethyl 4-bromo-1H-pyrrole-2-carboxylate structure
433267-55-1 structure
Product Name:Ethyl 4-bromo-1H-pyrrole-2-carboxylate
CAS No:433267-55-1
MF:C7H8BrNO2
MW:218.047921180725
MDL:MFCD06205071
CID:840735
PubChem ID:5324607
Update Time:2025-06-07

Ethyl 4-bromo-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-bromo-1H-pyrrole-2-carboxylate
    • Ethyl 4-bromopyrrole-2-carboxylate
    • 4-Bromo-1H-pyrrole-2-carboxylic acid ethyl ester
    • Ethyl4-bromo-1H-pyrrole-2-carboxylate
    • PubChem17836
    • 4-bromo-2-carboethoxypyrrole
    • AMOT0447
    • ZNKYCJKUHXQUJQ-UHFFFAOYSA-N
    • BCP21557
    • RW3847
    • RP27044
    • AB23243
    • TRA0169709
    • AM86041
    • BC004293
    • Ethyl 4-bromopyrro
    • AB00781
    • Z283387614
    • EN300-142489
    • J-521323
    • 433267-55-1
    • SY006963
    • InChI=1/C7H8BrNO2/c1-2-11-7(10)6-3-5(8)4-9-6/h3-4,9H,2H2,1H
    • Ethyl 4-bromopyrrole-2-carboxylate, 97%
    • AB00999426-01
    • CS-W009320
    • GS-6277
    • SCHEMBL2544551
    • AKOS015834588
    • DB-070425
    • 4-aa-1H-ssA inverted question mark(c)-2-oEEaOOo yen
    • MFCD06205071
    • DTXSID70415925
    • MDL： MFCD06205071
    • Inchi： 1S/C7H8BrNO2/c1-2-11-7(10)6-3-5(8)4-9-6/h3-4,9H,2H2,1H3
    • InChI Key： ZNKYCJKUHXQUJQ-UHFFFAOYSA-N
    • SMILES： CCOC(C1NC=C(Br)C=1)=O

Computed Properties

  • Exact Mass: 216.97400
  • Monoisotopic Mass: 216.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.576±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 58-63 °C
  • Boiling Point: 301.7℃ at 760 mmHg
  • Flash Point: 136.3±22.3 °C
  • Refractive Index: 1.56
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),
  • PSA: 42.09000
  • LogP: 1.95390

Ethyl 4-bromo-1H-pyrrole-2-carboxylate Security Information

Ethyl 4-bromo-1H-pyrrole-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-bromo-1H-pyrrole-2-carboxylate Pricemore >>

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